Cas no 1214347-25-7 (6-(2-Fluorophenyl)-5-methoxypicolinic acid)
6-(2-Fluorophenyl)-5-methoxypicolinic acid Chemical and Physical Properties
Names and Identifiers
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- 6-(2-fluorophenyl)-5-methoxypicolinic acid
- 6-(2-Fluorophenyl)-5-methoxypicolinic acid
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- Inchi: 1S/C13H10FNO3/c1-18-11-7-6-10(13(16)17)15-12(11)8-4-2-3-5-9(8)14/h2-7H,1H3,(H,16,17)
- InChI Key: NQHZYMDNSYAJGL-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1C1C(=CC=C(C(=O)O)N=1)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 300
- XLogP3: 2.4
- Topological Polar Surface Area: 59.4
6-(2-Fluorophenyl)-5-methoxypicolinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029000698-250mg |
6-(2-Fluorophenyl)-5-methoxypicolinic acid |
1214347-25-7 | 95% | 250mg |
$1048.60 | 2023-09-04 | |
| Alichem | A029000698-500mg |
6-(2-Fluorophenyl)-5-methoxypicolinic acid |
1214347-25-7 | 95% | 500mg |
$1735.55 | 2023-09-04 | |
| Alichem | A029000698-1g |
6-(2-Fluorophenyl)-5-methoxypicolinic acid |
1214347-25-7 | 95% | 1g |
$3155.55 | 2023-09-04 |
6-(2-Fluorophenyl)-5-methoxypicolinic acid Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 6-(2-Fluorophenyl)-5-methoxypicolinic acid
Recent Advances in the Study of 6-(2-Fluorophenyl)-5-methoxypicolinic acid (CAS: 1214347-25-7)
6-(2-Fluorophenyl)-5-methoxypicolinic acid (CAS: 1214347-25-7) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorophenyl and methoxypicolinic acid moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on its synthesis, pharmacokinetics, and biological activity, shedding light on its mechanism of action and potential clinical applications.
One of the key areas of research has been the optimization of the synthetic pathway for 6-(2-Fluorophenyl)-5-methoxypicolinic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for facilitating further pharmacological evaluations and potential large-scale manufacturing. The study also highlighted the compound's stability under various physiological conditions, which is a crucial factor for its development as a therapeutic agent.
In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 6-(2-Fluorophenyl)-5-methoxypicolinic acid exhibits potent inhibitory effects on specific inflammatory pathways. For instance, research conducted at the University of Cambridge (2024) revealed that the compound significantly reduces the production of pro-inflammatory cytokines by targeting the NF-κB signaling pathway. These findings suggest its potential utility in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Furthermore, the pharmacokinetic profile of 6-(2-Fluorophenyl)-5-methoxypicolinic acid has been a subject of extensive investigation. A recent preclinical study reported in the European Journal of Pharmaceutical Sciences (2024) evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The results indicated favorable oral bioavailability and a relatively long half-life, which are desirable characteristics for an orally administered drug. However, the study also noted the need for further optimization to minimize potential drug-drug interactions.
Another promising avenue of research involves the application of 6-(2-Fluorophenyl)-5-methoxypicolinic acid in oncology. Preliminary data from a collaborative study between MIT and Harvard (2024) showed that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with upregulated oxidative stress responses. The mechanism appears to involve the induction of apoptosis through the activation of intrinsic mitochondrial pathways. These findings open new possibilities for the development of targeted cancer therapies.
Despite these encouraging results, challenges remain in the clinical translation of 6-(2-Fluorophenyl)-5-methoxypicolinic acid. Issues such as dose-dependent toxicity and off-target effects need to be addressed through rigorous preclinical testing and structural modifications. Ongoing research aims to refine the compound's pharmacophore to enhance its selectivity and reduce adverse effects.
In conclusion, 6-(2-Fluorophenyl)-5-methoxypicolinic acid (CAS: 1214347-25-7) represents a versatile and promising candidate in the realm of drug discovery. Its multifaceted biological activities, coupled with recent advancements in synthesis and pharmacokinetics, underscore its potential as a therapeutic agent for a range of diseases. Future research should focus on elucidating its precise molecular targets and optimizing its pharmacological properties to pave the way for clinical trials.
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